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The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of
numerous natural products, pharmaceuticals, and biologically active compounds.[1][2] Its
unique electronic properties and versatile reactivity have established it as a "privileged
structure” in drug discovery.[1][3] The title compound, 4-bromo-1H-indole-3-amine, is a
functionalized indole derivative with significant potential. The introduction of a bromine atom at
the 4-position and an amine group at the 3-position creates a molecule with distinct steric and
electronic features, offering multiple vectors for synthetic modification and diverse biological
interactions.[4]

While specific experimental data for 4-bromo-1H-indole-3-amine is not extensively
documented in publicly available literature, its structural motifs suggest potential applications in
oncology, infectious diseases, and neurodegenerative disorders, areas where indole
derivatives have shown considerable promise.[1][5][6]

This technical guide provides a comprehensive framework for the characterization of 4-bromo-
1H-indole-3-amine. It is designed for researchers and drug development professionals who
require a thorough understanding of its physicochemical properties to advance their scientific
objectives. The guide outlines established, field-proven experimental protocols for determining
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these critical parameters, explaining the causality behind each methodological choice to ensure
scientific rigor and reproducibility.

Molecular and Structural Properties

A foundational understanding of a molecule begins with its basic structural and molecular
characteristics. These properties are the basis for all subsequent physicochemical and
spectroscopic analysis.

Molecular Formula: CeH7BrN2

Molecular Weight: 211.06 g/mol

IUPAC Name: 4-bromo-1H-indol-3-amine

CAS Number: 1519188-36-3

1. Add excess compound to
a known volume of buffer (pH 7.4)

2. Agitate at constant temperature
(e.g., 24-72 hours) to reach equilibrium

Phase Separation

3. Separate solid from solution
(Centrifuge & Filter with PTFE filter)

nalysis

4. Quantify compound concentration
in the filtrate using HPLC

5. Compare to a standard curve
to determine solubility (mg/mL or uM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review
on Their Multifaceted Therapeutic Applications (2020-2024) - PMC [pmc.ncbi.nim.nih.gov]

e 2. pchiochemres.com [pchiochemres.com]
¢ 3. ijpsjournal.com [ijpsjournal.com]

o 4. Efficient and General Synthesis of 3-Aminoindolines and 3-Aminoindoles via Copper-
Catalyzed Three Component Coupling Reaction - PMC [pmc.ncbi.nim.nih.gov]

¢ 5. Medicinal Perspective of Indole Derivatives: Recent Developments and Structure-Activity
Relationship Studies - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry
| MDPI [mdpi.com]

¢ To cite this document: BenchChem. [Introduction: The Significance of 4-bromo-1H-indole-3-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13168031/docs#introduction-the-significance-of-4-
bromo-1h-indole-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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